Cas no 25566-92-1 (Benzene,1,1'-methylenebis[(1-methylethyl)-)

Benzene,1,1'-methylenebis[(1-methylethyl)- structure
25566-92-1 structure
Product Name:Benzene,1,1'-methylenebis[(1-methylethyl)-
CAS No:25566-92-1
MF:C19H24
MW:252.393865585327
CID:270772
PubChem ID:213143
Update Time:2025-04-19

Benzene,1,1'-methylenebis[(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • DKM [Russian]
    • Diisopropyldiphenylmethane
    • bis(4-cumyl)-methane
    • Benzene, 1,1'-methylenebis((1-methylethyl)-
    • Methane, dicumenyl-
    • DTXSID60948454
    • Dicumylmethane
    • 25566-92-1
    • 1-propan-2-yl-4-[(4-propan-2-ylphenyl)methyl]benzene
    • 1,1'-Methylenebis[4-(propan-2-yl)benzene]
    • Benzene,1,1'-methylenebis[(1-methylethyl)-
    • Inchi: 1S/C19H24/c1-14(2)18-9-5-16(6-10-18)13-17-7-11-19(12-8-17)15(3)4/h5-12,14-15H,13H2,1-4H3
    • InChI Key: GAVRKMGLLRRNRS-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 252.18792
  • Monoisotopic Mass: 252.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.9519 (estimate)
  • Boiling Point: 330.58°C (rough estimate)
  • Flash Point: 173.8°C
  • Refractive Index: 1.4750 (estimate)
  • PSA: 0
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